Cas no 2137820-76-7 (4-Piperidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-3-fluoro-, chloromethyl ester)

• Product Name: 4-Piperidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-3-fluoro-, chloromethyl ester
• CAS No: 2137820-76-7
• MF: C₁₃H₂₁ClFNO₄
• MW: 309.761546850204
• CID: 5258533
• Update Time: 2025-06-12

4-Piperidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-3-fluoro-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-3-fluoro-, chloromethyl ester

• Inchi： 1S/C13H21ClFNO4/c1-13(2,3)20-12(18)16-5-4-9(10(15)7-16)6-11(17)19-8-14/h9-10H,4-8H2,1-3H3
• InChI Key： DUSKLFVGAFKVJC-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CC(OCCl)=O)C(F)C1

Additional information on 4-Piperidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-3-fluoro-, chloromethyl ester

Research Brief on 4-Piperidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-3-fluoro-, chloromethyl ester (CAS: 2137820-76-7)

The compound 4-Piperidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-3-fluoro-, chloromethyl ester (CAS: 2137820-76-7) has recently gained attention in chemical biology and pharmaceutical research as a versatile building block for drug discovery. This fluorinated piperidine derivative serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of protease inhibitors and CNS-targeting therapeutics. Recent studies highlight its unique structural features that enable selective modification of pharmacophores while maintaining favorable pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing novel covalent inhibitors of SARS-CoV-2 main protease. Researchers utilized the reactive chloromethyl ester moiety to create irreversible inhibitors with sub-micromolar potency. The fluoro substituent at the 3-position was found to significantly enhance binding affinity through favorable halogen bonding interactions with the protease active site. This work suggests potential applications in developing broad-spectrum antiviral agents.

In neuropharmacology, a recent Nature Chemical Biology report (2024) described the use of this intermediate in synthesizing blood-brain barrier permeable GABA_A receptor modulators. The tert-butoxycarbonyl (Boc) protecting group allows for selective deprotection during multi-step syntheses, while the fluorinated piperidine core contributes to both lipophilicity and metabolic stability. The chloromethyl ester functionality was strategically employed for late-stage diversification through nucleophilic substitution reactions.

Ongoing research at several pharmaceutical companies (as disclosed in recent patent applications) indicates growing interest in this compound for targeted protein degradation strategies. Its structural features make it particularly suitable for developing proteolysis-targeting chimeras (PROTACs), where the chloromethyl group can be utilized for linker attachment to E3 ligase ligands. Early-stage results show promising degradation efficiency for several oncology targets, including BRD4 and EGFR mutants.

The synthetic accessibility of 2137820-76-7 has been improved through recent methodological advances. A 2024 Organic Process Research & Development publication detailed a scalable, continuous-flow synthesis route that achieves >85% yield with excellent purity (>99%). This development addresses previous challenges in large-scale production, particularly concerning the stability of the chloromethyl ester group during purification.

From a safety perspective, recent toxicological assessments indicate that this intermediate requires careful handling due to the reactivity of the chloromethyl moiety. However, structure-activity relationship studies suggest that the risks are effectively mitigated upon incorporation into final drug molecules. Current research focuses on developing safer synthetic equivalents that maintain the compound's valuable reactivity profile while reducing potential hazards during manufacturing processes.

Looking forward, this compound appears poised to play an increasingly important role in medicinal chemistry, particularly in areas requiring targeted covalent modification or brain-penetrant molecules. Its unique combination of protected amine, fluorinated core, and reactive handle offers synthetic flexibility that is being exploited across multiple therapeutic areas. Future research directions likely include expanded applications in antibody-drug conjugates and radiopharmaceuticals, where the chloromethyl group can facilitate efficient labeling strategies.